N-(3,4-difluorophenyl)-3-(piperidin-1-yl)propanamide

• Molecular Formula: C14H18F2N2O
• Molecular Weight: 268.3 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C14H18F2N2O/c15-12-5-4-11(10-13(12)16)17-14(19)6-9-18-7-2-1-3-8-18/h4-5,10H,1-3,6-9H2,(H,17,19)
• InChI Key: BSJCXWHRODHPDE-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCC(=O)NC2=CC(=C(C=C2)F)F

Description

N-(3,4-difluorophenyl)-3-(piperidin-1-yl)propanamide, commonly known as DFPP, is a chemical compound that has garnered significant attention in the scientific research community due to its potential as a therapeutic agent. DFPP belongs to the class of compounds known as piperidine derivatives and has been studied extensively for its various biochemical and physiological effects.

Mechanism of Action

DFPP exerts its effects by binding to specific receptors in the body, including the sigma-1 receptor and the transient receptor potential vanilloid 1 (TRPV1) receptor. These receptors play a crucial role in regulating various physiological processes such as pain perception, inflammation, and cell growth.
Biochemical and Physiological Effects
DFPP has been shown to have various biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. DFPP has been investigated for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

DFPP has several advantages as a research tool, including its specificity for certain receptors and its ability to induce specific physiological effects. However, the synthesis of DFPP is a complex process that requires specialized equipment and expertise, which can be a limitation for some researchers. Additionally, the effects of DFPP may vary depending on the experimental conditions, which can make it difficult to interpret results.

Future Directions

There are several areas of future research that could be explored with DFPP. One potential direction is to investigate its potential as a treatment for various types of cancer, including breast cancer and lung cancer. Another area of future research is to explore its potential as a treatment for neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies could be conducted to better understand the mechanism of action of DFPP and its effects on various physiological processes.

Synthesis Methods

DFPP can be synthesized through a multi-step process involving the reaction of piperidine with 3,4-difluorobenzoyl chloride. The resulting intermediate is then reacted with propionic anhydride to yield the final product, DFPP. The synthesis of DFPP is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

DFPP has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. DFPP has also been investigated for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.